Cas no 946340-15-4 (2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide
• CAS No: 946340-15-4
• MF: C₁₈H₁₅ClN₂O₃
• MW: 342.776303529739
• CID: 6098958
• PubChem ID: 16866529
• Update Time: 2025-05-21

2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide
• 2-(4-chlorophenoxy)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide
• 2-(4-chlorophenoxy)-N-((5-phenylisoxazol-3-yl)methyl)acetamide
• Z994060052
• 946340-15-4
• F2493-0069
• AKOS024651519

• Inchi： 1S/C18H15ClN2O3/c19-14-6-8-16(9-7-14)23-12-18(22)20-11-15-10-17(24-21-15)13-4-2-1-3-5-13/h1-10H,11-12H2,(H,20,22)
• InChI Key： NMCMEICUQBYAMC-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=CC=C2)ON=1)(=O)COC1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 342.0771200g/mol
• Monoisotopic Mass: 342.0771200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide

Comprehensive Overview of 2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide (CAS No. 946340-15-4)

2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide (CAS No. 946340-15-4) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound, often referred to in scientific literature by its systematic name, features a chlorophenoxy group and a phenyl-oxazole moiety, which contribute to its distinct properties. Researchers and industry professionals are increasingly interested in this molecule for its potential role in pharmaceutical intermediates and agrochemical research.

The molecular structure of 2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide includes a chlorophenoxy segment, which is known for its stability and reactivity in synthetic chemistry. The presence of the oxazole ring further enhances its utility as a building block in the synthesis of more complex molecules. This compound is particularly relevant in the context of drug discovery, where heterocyclic compounds like oxazoles play a crucial role. Recent studies have explored its potential as a bioactive scaffold, making it a subject of interest for medicinal chemists.

In the realm of agrochemicals, 2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide has been investigated for its possible applications in crop protection. The chlorophenoxy group is a common feature in herbicides, and researchers are examining whether this compound could serve as a precursor for novel plant growth regulators. Given the growing demand for sustainable agricultural solutions, this area of research aligns with current trends in green chemistry and eco-friendly pest control.

The synthesis of 2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide typically involves multi-step organic reactions, including amide coupling and oxazole formation. These processes are well-documented in peer-reviewed journals, highlighting the compound's accessibility for laboratory-scale production. Its CAS number 946340-15-4 serves as a unique identifier, ensuring accurate referencing in scientific databases and regulatory documents. For researchers, this compound represents a valuable tool in the exploration of structure-activity relationships and molecular design.

From a commercial perspective, the demand for 2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide is driven by its potential applications in pharmaceutical development and agricultural chemistry. Suppliers and manufacturers often list this compound under its CAS number 946340-15-4 to facilitate procurement by research institutions and industrial laboratories. The compound's stability under standard storage conditions makes it a practical choice for long-term studies, further enhancing its appeal to the scientific community.

Recent advancements in computational chemistry have also shed light on the electronic properties of 2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide. Molecular modeling studies suggest that its oxazole ring and chlorophenoxy group contribute to its potential interactions with biological targets. These insights are particularly relevant for researchers working on targeted drug delivery and enzyme inhibition, as they provide a foundation for further experimental validation.

In conclusion, 2-(4-chlorophenoxy)-N-(5-phenyl-1,2-oxazol-3-yl)methylacetamide (CAS No. 946340-15-4) is a versatile compound with promising applications in both pharmaceutical and agrochemical research. Its unique structural features, including the chlorophenoxy and oxazole components, make it a valuable subject for ongoing scientific inquiry. As the fields of drug discovery and sustainable agriculture continue to evolve, this compound is likely to remain a focal point for innovation and development.